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Compound of Interest

Compound Name: Sappanchalcone

Cat. No.: B1681444 Get Quote

Essential Safety and Handling Guide for
Sappanchalcone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of

Sappanchalcone (CAS No. 94344-54-4), a bioactive flavonoid isolated from the heartwood of

Caesalpinia sappan L. While a specific Safety Data Sheet (SDS) for Sappanchalcone is not

readily available, this document synthesizes safety protocols based on the known properties of

Sappanchalcone, general laboratory safety standards, and data from structurally related

chalcone compounds.

Personal Protective Equipment (PPE)
Given that Sappanchalcone is typically supplied as a fine powder, appropriate PPE is

essential to prevent inhalation and skin contact. The following table outlines the recommended

PPE for handling Sapp-anchalcone.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where

Sappanchalcone is handled.

Hand Protection Nitrile Gloves

Should be worn when handling

the solid compound or its

solutions. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn and fully fastened to

protect from spills.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Quantitative Safety Data for Related Chalcones
Specific quantitative toxicity data for Sappanchalcone is limited. However, studies on other

synthetic chalcones provide an indication of their general toxicity profile. It is important to

handle Sappanchalcone with care, assuming it may have similar properties.
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Compound
Type

Test Animal
Route of
Administration

LD50 (Lethal
Dose, 50%)

Reference

Synthetic

Chalcones
Mice Intraperitoneal

> 550 mg/kg of

body weight
[1][2]

Chalcone

Derivatives
Mice Oral

> 5000 mg/kg

(for most

derivatives

tested)

[3][4]

More Toxic

Chalcone

Derivatives

Mice Oral 3807.9 mg/kg [3]

Note: This data is for related compounds and should be used for general guidance only. All new

compounds should be handled as potentially hazardous until their toxicological properties are

well-understood.

Operational and Disposal Plans
Step-by-Step Handling Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the label correctly identifies the contents as Sappanchalcone and includes the

CAS number (94344-54-4).

2. Storage:

Store Sappanchalcone in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent absorption of moisture.

Store away from incompatible materials such as strong oxidizing agents.

3. Preparation of Stock Solutions (General Protocol):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34932744/
https://www.scielosp.org/pdf/rpmesp/2021.v38n3/424-433/en
https://www.thepharmajournal.com/archives/2022/vol11issue9/PartA/11-6-91-568.pdf
https://www.thepharmajournal.com/archives/?year=2022&vol=11&issue=9&ArticleId=15888
https://www.thepharmajournal.com/archives/2022/vol11issue9/PartA/11-6-91-568.pdf
https://www.benchchem.com/product/b1681444?utm_src=pdf-body
https://www.benchchem.com/product/b1681444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All weighing of the powdered Sappanchalcone should be conducted in a certified chemical

fume hood to minimize inhalation risk.

Use an analytical balance to accurately weigh the desired amount of the compound.

Transfer the weighed powder to a suitable volumetric flask.

Add a small amount of the desired solvent (e.g., DMSO, Ethanol) to dissolve the powder

completely.

Once dissolved, add the solvent to the final volume and mix thoroughly.

Clearly label the stock solution with the compound name, concentration, solvent, and date of

preparation.

4. Personal Hygiene:

Wash hands thoroughly with soap and water after handling Sappanchalcone, before leaving

the laboratory, and before eating, drinking, or smoking.

Avoid touching your face, eyes, or other exposed skin with gloved hands.

Disposal Plan
All waste materials contaminated with Sappanchalcone should be treated as chemical waste.

Solid Waste:

Contaminated consumables such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed, and clearly labeled chemical waste container.

Liquid Waste:

Unused solutions of Sappanchalcone should be collected in a separate, sealed, and

labeled liquid chemical waste container.

Do not dispose of Sappanchalcone solutions down the drain.

Container Disposal:
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Empty containers that held Sappanchalcone should be triple-rinsed with an appropriate

solvent. The rinsate should be collected as liquid chemical waste. After rinsing, the

container can be disposed of according to institutional guidelines.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Sappanchalcone, a

common starting point for in vitro experiments.

Materials:

Sappanchalcone powder (Molecular Weight: 286.28 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous

Analytical balance

Weighing paper or boat

Spatula

Microcentrifuge tubes or amber glass vials

Volumetric pipettes

Vortex mixer

Procedure:

Calculate the mass of Sappanchalcone required. For 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 286.28 g/mol = 0.00286 g = 2.86 mg

In a chemical fume hood, carefully weigh 2.86 mg of Sappanchalcone powder onto

weighing paper using an analytical balance.
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Transfer the weighed powder into a clean microcentrifuge tube or amber glass vial.

Add 1 mL of anhydrous DMSO to the tube/vial containing the Sappanchalcone powder.

Cap the tube/vial securely and vortex thoroughly until the powder is completely dissolved.

The solution should be clear.

Label the tube/vial clearly with "Sappanchalcone, 10 mM in DMSO" and the date of

preparation.

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Visualizations
Sappanchalcone Handling Workflow
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Figure 1: Safe Handling Workflow for Sappanchalcone Powder
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Caption: Safe Handling Workflow for Sappanchalcone Powder.
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Sappanchalcone-Induced Apoptosis Signaling Pathway

Figure 2: Sappanchalcone-Induced Apoptosis Signaling
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Caption: Sappanchalcone-Induced Apoptosis Signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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